Cas no 75158-60-0 (Methanone,(6-methoxy-2-benzofuranyl)(4-methoxyphenyl)-)

• Product Name: Methanone,(6-methoxy-2-benzofuranyl)(4-methoxyphenyl)-
• CAS No: 75158-60-0
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 558109
• PubChem ID: 11580041
• Update Time: 2025-04-19

Methanone,(6-methoxy-2-benzofuranyl)(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(6-methoxy-2-benzofuranyl)(4-methoxyphenyl)-
• (6-methoxy-1-benzofuran-2-yl)-(4-methoxyphenyl)methanone
• (6-METHOXY-BENZOFURAN-2-YL)-(4-METHOXY-PHENYL)-METHANONE
• 2-[1-oxo-1-(4'-methoxyphenyl)methyl]-6-methoxybenzofuran
• 6-methoxy-2-(4-methoxybenzoyl)benzofuran
• 6-methoxy-2-(p-methoxybenzoyl)benzofuran
• (6-Methoxybenzofuran-2-yl)(4-methoxyphenyl)methanone
• 75158-60-0
• AKOS008123579
• (6-Methoxy-1-benzofuran-2-yl)(4-methoxyphenyl)methanone
• Z369439484
• DTXSID20468921

• Inchi： 1S/C17H14O4/c1-19-13-6-3-11(4-7-13)17(18)16-9-12-5-8-14(20-2)10-15(12)21-16/h3-10H,1-2H3
• InChI Key： UHMCDUGSNVVDEB-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC(=CC=2)OC)=O)=CC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 282.08900
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.67000
• LogP: 3.68100